Cas no 344407-03-0 (Malic acid, 2-ethyl-, dimethyl ester)

• Product name: Malic acid, 2-ethyl-, dimethyl ester
• CAS No: 344407-03-0
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 6786663
• PubChem ID: 546210

Malic acid, 2-ethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4891303
• AEQPKUUCNDKZMW-UHFFFAOYSA-N
• Malic acid, 2-ethyl-, dimethyl ester
• Dimethyl 2-ethyl-3-hydroxysuccinate #

• Inchi： 1S/C8H14O5/c1-4-5(7(10)12-2)6(9)8(11)13-3/h5-6,9H,4H2,1-3H3
• InChI Key： AEQPKUUCNDKZMW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C(=O)OC)CC

Computed Properties

• Exact Mass: 190.08412354g/mol
• Monoisotopic Mass: 190.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 0.3

Additional information on Malic acid, 2-ethyl-, dimethyl ester

Comprehensive Overview of Malic acid, 2-ethyl-, dimethyl ester (CAS No. 344407-03-0)

Malic acid, 2-ethyl-, dimethyl ester (CAS No. 344407-03-0) is a specialized ester derivative of malic acid, widely recognized for its applications in flavors, fragrances, and industrial formulations. This compound, also referred to as dimethyl 2-ethylmalate, is a clear, colorless liquid with a fruity aroma, making it a popular choice in the food and cosmetic industries. Its unique chemical structure, featuring an ethyl group substitution, enhances its solubility and volatility, which are critical for performance in various formulations.

The growing demand for natural and synthetic flavor enhancers has placed compounds like Malic acid, 2-ethyl-, dimethyl ester in the spotlight. Consumers are increasingly seeking products with clean-label ingredients, and this ester’s ability to mimic natural fruit flavors aligns perfectly with market trends. Additionally, its stability under high temperatures makes it suitable for baked goods and processed foods, addressing the need for heat-resistant additives in modern food technology.

In the fragrance industry, dimethyl 2-ethylmalate is valued for its ability to impart fresh, green, and slightly sweet notes. Perfumers often use it as a middle note in floral and citrus compositions, catering to the rising demand for long-lasting and complex scents. The compound’s low toxicity and biodegradability further enhance its appeal, aligning with the global shift toward sustainable and eco-friendly ingredients.

From a chemical perspective, Malic acid, 2-ethyl-, dimethyl ester is synthesized through esterification reactions involving malic acid and methanol, with the ethyl group introduced via selective alkylation. This process ensures high purity and yield, meeting the stringent standards of pharmaceutical and cosmetic-grade ingredients. Researchers are also exploring its potential as a solvent or co-solvent in green chemistry applications, leveraging its low environmental impact.

The versatility of CAS No. 344407-03-0 extends to industrial applications, where it serves as a plasticizer intermediate or a lubricant additive. Its compatibility with polymers and resins makes it useful in manufacturing flexible plastics and coatings, addressing the need for non-toxic alternatives to traditional phthalates. As industries prioritize safer materials, this compound’s role is expected to expand.

In summary, Malic acid, 2-ethyl-, dimethyl ester (CAS No. 344407-03-0) is a multifaceted chemical with broad applications in flavors, fragrances, and industrial processes. Its alignment with sustainability trends, clean-label demands, and green chemistry initiatives positions it as a valuable ingredient for future innovations. Whether in food, cosmetics, or manufacturing, this ester continues to demonstrate its significance in modern chemistry.